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Compound of Interest

Compound Name: Tetrapropylene glycol

Cat. No.: B038144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the environmental fate and biodegradability of

Tetrapropylene glycol (TPG), a compound of interest in various industrial applications.

Understanding its behavior in the environment is critical for accurate risk assessment and the

development of sustainable practices. While specific experimental data for TPG is limited in

publicly available literature, this guide synthesizes the existing information and leverages data

from structurally similar propylene glycols to provide a comprehensive overview.

Executive Summary
Tetrapropylene glycol (CAS No. 24800-25-7) is a higher-order propylene glycol.[1][2][3][4][5]

[6][7][8][9] Based on available studies, TPG is classified as inherently biodegradable, meaning

it is expected to be mineralized by microorganisms, but at a slower rate than substances

classified as "readily biodegradable."[10][11][12] Its potential for bioaccumulation is low. While

direct aquatic toxicity data for TPG is scarce, information on the closely related tripropylene

glycol (TPG) suggests a low toxicity profile to aquatic organisms.[13] This guide will delve into

the specifics of these parameters, present the available quantitative data, and outline the

standard methodologies used to determine them.

Physicochemical Properties
A substance's environmental behavior is fundamentally linked to its physical and chemical

properties.
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Property Value Reference

CAS Number 24800-25-7 [1][2][3][4][7]

Molecular Formula C12H26O5 [1][2][7]

Molecular Weight 250.33 g/mol [1][2][7][8]

Boiling Point 348.9 °C (Predicted) [2][4]

Density 1.033 g/cm³ (Predicted) [1][2][4]

Water Solubility 4.7 mg/L [12]

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments.

Biodegradation
Biodegradation is a key process for the removal of organic substances from the environment.

Studies have shown that the biodegradability of propylene glycols decreases as the number of

oxypropylene units increases from one to four.[11][12] While propylene glycol, dipropylene

glycol, and tripropylene glycol meet the criteria for "ready biodegradability," tetrapropylene
glycol does not.[11] However, it is considered to be inherently biodegradable and is not

expected to be persistent in aquatic or terrestrial environments.[10]
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Substance
Biodegradabili
ty
Classification

Biodegradatio
n Half-Life
(Ready Test)

Biodegradatio
n Half-Life
(Seawater)

Reference

Propylene Glycol
Readily

Biodegradable
- 13.6 days [11][14]

Dipropylene

Glycol

Readily

Biodegradable
- - [11][15]

Tripropylene

Glycol

Readily

Biodegradable
- - [10][11][16]

Tetrapropylene

Glycol

Inherently

Biodegradable
- - [10][11]

PPG 2700
Not Readily

Biodegradable
33.2 days 410 days [11][12]

Note: Specific half-life data for TPG was not available in the cited sources. The trend of

decreasing biodegradability with increasing chain length is highlighted.

A standardized test for assessing ready biodegradability is the OECD 301F Manometric

Respirometry Test.

The OECD Guideline 301F is a fundamental procedure for assessing the ready

biodegradability of chemical substances.

Preparation of Inoculum: The test utilizes a mixed population of microorganisms from a

source like activated sludge from a domestic wastewater treatment plant.

Test Setup: The test substance is added to a mineral medium inoculated with the

microorganisms. The concentration of the test substance is typically set to provide a

theoretical oxygen demand (ThOD) of 50-100 mg/L.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20°C)

for 28 days.
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Measurement: The consumption of oxygen by the microbial population is measured over

time using a manometric respirometer. This consumption is a direct measure of the

biodegradation of the test substance.

Data Analysis: The percentage of biodegradation is calculated by comparing the measured

oxygen consumption to the theoretical oxygen demand of the substance. A substance is

considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day

window during the 28-day test period.
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and Inoculum (Activated Sludge)

Addition of Tetrapropylene Glycol
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Step 1
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Workflow for OECD 301F Biodegradability Test.

Environmental Distribution
Due to its very low vapor pressure, Tetrapropylene glycol is not expected to partition

significantly into the atmosphere. Its water solubility suggests that in aquatic environments, it

will primarily remain in the water column.

Bioaccumulation
The potential for a substance to bioaccumulate is often estimated by its octanol-water partition

coefficient (Log Kow). While a measured Log Kow for TPG was not found, the low Log Kow

values for other propylene glycols and their high water solubility suggest a very low potential for

bioaccumulation and biomagnification in both aquatic and terrestrial organisms.[10]

Ecotoxicity
Ecotoxicity studies evaluate the potential for a substance to cause harm to aquatic and

terrestrial organisms.

Aquatic Toxicity
Direct experimental data on the aquatic toxicity of Tetrapropylene glycol is not readily

available. However, data for the structurally similar Tripropylene glycol indicate a very low order

of toxicity to aquatic organisms.

Organism Test Type Endpoint Value (mg/L) Reference

Fish Acute LC50 > 1,000 [13]

Daphnia Acute EC50 > 1,000 [13]

Algae Acute EC50 > 1,000 [13]

Daphnia Chronic NOEC > 1,000 [13]

LC50: Lethal concentration for 50% of the test population. EC50: Effect concentration for 50%

of the test population. NOEC: No Observed Effect Concentration.
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Given the structural similarities and the trend of low aquatic toxicity among propylene glycols, it

is anticipated that Tetrapropylene glycol would also exhibit a low toxicity profile.[14][17]

Tetrapropylene Glycol
(C12H26O5)

Intermediate Metabolites
(Shorter-chain glycols, organic acids)

Initial Biodegradation
(Enzymatic Action)

Mineralization Products
(CO2 + H2O)

Further OxidationMicroorganisms
(Bacteria, Fungi)

Click to download full resolution via product page

Conceptual Biodegradation Pathway of Tetrapropylene Glycol.

Conclusion
In summary, while there are data gaps in the environmental profile of Tetrapropylene glycol,
the available information and data from close structural analogues allow for a reasoned

assessment. TPG is an inherently biodegradable substance with a low potential for

bioaccumulation. It is expected to exhibit low toxicity to aquatic organisms. Its environmental

persistence is not anticipated to be a concern. For professionals in research and drug

development, this profile suggests that while its slower biodegradation rate should be noted, its

overall environmental risk profile is likely to be low. Further empirical studies on TPG would be

beneficial to fully substantiate these conclusions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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